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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070 Get Quote

A Technical Guide to 2-(Trimethylsilyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-(Trimethylsilyl)ethanol, a versatile reagent used

in organic synthesis, particularly as a protecting group for various functional groups.

Core Chemical Properties
2-(Trimethylsilyl)ethanol, also known as (2-Hydroxyethyl)trimethylsilane, is a clear, colorless

liquid.[1][2] Its primary utility in complex molecule synthesis stems from its role as a protecting

reagent for carboxyl, phosphoryl, hydroxyl, and amino groups.[1]

Quantitative Data Summary
The fundamental molecular properties of 2-(Trimethylsilyl)ethanol are summarized below.

This data is critical for stoichiometric calculations, analytical characterization, and experimental

design.
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Property Value References

Molecular Formula C5H14OSi [1][2][3][4][5]

Alternate Formula (CH3)3SiCH2CH2OH [3]

Molecular Weight 118.25 g/mol [1][2][3][4][5][6]

CAS Number 2916-68-9 [1][3][4]

Density 0.825 g/mL at 25 °C [1][5]

Boiling Point 71-73 °C at 35 mmHg [1][2][5]

Refractive Index n20/D 1.423 [1][2][5]

Experimental Protocols
The user's request for detailed experimental protocols is best addressed by consulting

established chemical synthesis literature and supplier-provided documentation. The

preparation and use of 2-(Trimethylsilyl)ethanol as a protecting group, for instance, involves

standard organic chemistry techniques. Specific protocols are highly dependent on the

substrate and the desired transformation. For purification, methods such as fractional

distillation are typically employed.

Logical Relationships
The relationship between the compound's name, formula, and constituent parts can be

visualized to clarify its structure.
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Figure 1: Hierarchical relationship of 2-(Trimethylsilyl)ethanol's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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